Cas no 847395-71-5 (1-(2,3-dimethylphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one)

• Product Name: 1-(2,3-dimethylphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• CAS No: 847395-71-5
• MF: C₂₈H₂₉N₃O₂
• MW: 439.548766851425
• CID: 5981432
• PubChem ID: 4753998
• Update Time: 2025-07-23

1-(2,3-dimethylphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• AKOS001175663
• 1-(2,3-dimethylphenyl)-4-(1-(3-phenoxypropyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• Z137419708
• 1-(2,3-dimethylphenyl)-4-[1-(3-phenoxypropyl)benzimidazol-2-yl]pyrrolidin-2-one
• F0660-1231
• 847395-71-5
• AKOS016259708
• 1-(2,3-dimethylphenyl)-4-[1-(3-phenoxypropyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one
• 1-(2,3-dimethylphenyl)-4-[1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one

• Inchi： 1S/C28H29N3O2/c1-20-10-8-15-25(21(20)2)31-19-22(18-27(31)32)28-29-24-13-6-7-14-26(24)30(28)16-9-17-33-23-11-4-3-5-12-23/h3-8,10-15,22H,9,16-19H2,1-2H3
• InChI Key： GQJSGTDMVVWSIY-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CCCOC2C=CC=CC=2)CN1C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 439.22597718g/mol
• Monoisotopic Mass: 439.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2,3-dimethylphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one

Introduction to 1-(2,3-dimethylphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS No. 847395-71-5)

1-(2,3-dimethylphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one, also known by its CAS number 847395-71-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely studied for their diverse biological activities, including anxiolytic, sedative, and muscle relaxant properties.

The molecular structure of 1-(2,3-dimethylphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one is characterized by a benzodiazepine core linked to a pyrrolidinone ring and substituted with various functional groups. The presence of the 2,3-dimethylphenyl and 3-phenoxypropyl moieties imparts unique pharmacological properties to this compound. Recent studies have highlighted its potential as a lead molecule for the development of novel therapeutic agents.

In the context of medicinal chemistry, the design and synthesis of benzodiazepine derivatives have been a focal point due to their broad spectrum of biological activities. The substitution patterns on the benzodiazepine ring can significantly influence the compound's affinity for specific receptors and its pharmacokinetic properties. For instance, the introduction of the 2,3-dimethylphenyl group in 1-(2,3-dimethylphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one has been shown to enhance its binding affinity for GABA-A receptors, which are key targets for anxiolytic and sedative effects.

The pharmacological profile of 1-(2,3-dimethylphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one has been extensively studied in preclinical models. In vitro assays have demonstrated its potent activity as a positive allosteric modulator of GABA-A receptors. This activity is crucial for modulating neuronal excitability and has potential applications in treating anxiety disorders and insomnia. Additionally, in vivo studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a favorable half-life.

Beyond its anxiolytic and sedative properties, recent research has explored the potential of 1-(2,3-dimethylphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one in other therapeutic areas. For example, preliminary studies have indicated that it may have neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease. The compound's ability to modulate GABA-A receptors could help reduce neuronal damage and improve cognitive function.

The safety profile of 1-(2,3-dimethylphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one is another critical aspect of its development as a therapeutic agent. Preclinical toxicity studies have shown that it has a favorable safety margin with no significant adverse effects at therapeutic doses. However, as with all benzodiazepine derivatives, there is a potential for dependence and withdrawal symptoms if used chronically. Therefore, careful dosing and monitoring are essential in clinical settings.

In conclusion, 1-(2,3-dimethylphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS No. 847395-71-5) represents a promising compound with diverse pharmacological activities. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in the treatment of anxiety disorders, insomnia, and potentially neurodegenerative diseases. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical applications.